4-fluorobenzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate

• IUPAC Name: (4-fluorophenyl)methyl N-(5-chloro-1,3-dimethylpyrazol-4-yl)carbamate
• InChI: InChI=1S/C13H13ClFN3O2/c1-8-11(12(14)18(2)17-8)16-13(19)20-7-9-3-5-10(15)6-4-9/h3-6H,7H2,1-2H3,(H,16,19)
• InChI Key: HSUBLTBEATZGRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1NC(=O)OCC2=CC=C(C=C2)F)Cl)C
• Molecular Formula: C13H13ClFN3O2
• Molecular Weight: 297.71 g/mol

Description

“4-fluorobenzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate” is a chemical compound. It is a selective and potent inhibitor of the human voltage-gated sodium ion channel Nav1.7 with an IC 50 value of 11 nM.

Synthesis Analysis

The synthesis of this compound involves several steps. The previous report for the preparation of this compound consists of acylation of 5-chloro-1,3-dimethylpyrazole (prepared from chlorination of 1,3-dimethyl-5-pyrazolone) by 2-fluorobenzoyl chloride. The preparation of this compound via chlorination of (5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl) (2-fluorophenyl) methanone, which was prepared by acylation of 1,3-dimethyl-5-pyrazolone by 2-fluorobenzoyl chloride, is also investigated.

Molecular Structure Analysis

The molecular structure of “4-fluorobenzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate” is complex. It includes a 5-membered pyrazole ring with two nitrogen atoms and three carbon atoms, along with fluorobenzyl and carbamate groups.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include acylation, chlorination, and possibly other reactions. The exact reactions would depend on the specific synthesis method used.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-fluorobenzyl N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbamate” include its molecular formula (C13H13ClFN3O2), molecular weight (297.71), and other properties.

Scientific Research Applications

Anti-HIV Potential

Researchers have explored indole derivatives for their anti-HIV properties. For example:

• .

Antileishmanial Activity

Indole-based compounds have been investigated for their antileishmanial effects. .

Antitubercular Potential

Indole derivatives have been screened for antitubercular effects. .

Mechanism of Action

The compound targets the voltage-sensing domain, preferentially interacting with, and stabilizing, inactivated channel conformations by interaction with the voltage-sensor domain (VSD) of Domain 4.